Cas no 912760-82-8 (3-(2-Amino-5-bromopyridin-3-YL)acrylic acid)

• Product Name: 3-(2-Amino-5-bromopyridin-3-YL)acrylic acid
• CAS No: 912760-82-8
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 5026948
• PubChem ID: 37030088
• Update Time: 2024-10-26

3-(2-Amino-5-bromopyridin-3-YL)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-AMINO-5-BROMOPYRIDIN-3-YL)ACRYLIC ACID
• 3-(2-Amino-5-Bromo-Pyridin-3-Yl)-Acrylic Acid
• ST50826638
• (E)-3-(2-amino-5-bromopyridin-3-yl)prop-2-enoic acid
• (2E)-3-(2-amino-5-bromo(3-pyridyl))prop-2-enoic acid
• 3-(2-Amino-5-bromo-3-pyridinyl)-2-propenoic acid (ACI)
• 912760-82-8
• 3-(2-AMINO-5-BROMO-3-PYRIDYL)ACRYLIC ACID
• MFCD07781143
• 3-(2-Amino-5-bromopyridin-3-YL)acrylic acid

• MDL： MFCD07781143
• Inchi： 1S/C8H7BrN2O2/c9-6-3-5(1-2-7(12)13)8(10)11-4-6/h1-4H,(H2,10,11)(H,12,13)/b2-1+
• InChI Key： TXDCYZZTLMEMBJ-OWOJBTEDSA-N
• SMILES： BrC1=CN=C(C(/C=C/C(=O)O)=C1)N

Computed Properties

• Exact Mass: 241.969
• Monoisotopic Mass: 241.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2